ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 1-[(3-methylphenyl)methyl]-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C20H19NO3/c1-3-24-20(23)17-13-21(12-15-8-6-7-14(2)11-15)18-10-5-4-9-16(18)19(17)22/h4-11,13H,3,12H2,1-2H3
• InChI Key: GNPOWHLWJNXWIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=CC=CC=C2C1=O)CC3=CC=CC(=C3)C
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

Ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate (EMQC) is a synthetic organic compound that has been widely studied in the scientific community due to its potential applications in various fields. EMQC is a member of the quinoline family and is composed of a heterocyclic ring structure with an attached methyl group. This molecule has been the focus of numerous research studies in the past few decades due to its unique properties and potential uses in various areas, such as drug synthesis, chemical synthesis, and biological research.

Scientific Research Applications

Ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate has been studied extensively in the scientific community due to its potential applications in various fields. Its unique properties make it a useful compound for drug synthesis, chemical synthesis, and biological research. This compound has been used in the synthesis of several drugs, including antifungal agents, anti-inflammatory agents, and anti-cancer agents. It has also been used in the synthesis of other organic compounds, such as polymers and surfactants. Additionally, this compound has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It is likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of the target molecules .

Biochemical Pathways

Similar compounds have been known to affect various metabolic and signaling pathways in the body .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been known to induce various cellular responses, including changes in gene expression, enzyme activity, and cellular signaling .

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate in laboratory experiments is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, this compound has been shown to be relatively stable in a variety of conditions, making it a useful compound for various experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it can be difficult to obtain a pure sample of the compound and it can be expensive to purchase. Additionally, this compound can be toxic to certain organisms and should be handled with caution.

Future Directions

The potential applications of ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate are vast and there are numerous future directions that can be explored. For example, further research can be done to better understand the mechanism of action of this compound and how it can be used to treat various diseases. Additionally, research can be done to explore the potential of this compound as an industrial chemical, such as in the synthesis of polymers and surfactants. Finally, research can be done to explore the potential of this compound as a drug, such as for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of ethyl 1-[(3-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate is a multi-step process that begins with the preparation of an arylmethyl-4-oxo-1,4-dihydroquinoline-3-carboxylate precursor. This precursor is then reacted with ethyl iodide in the presence of sodium chloride and acetic acid to form this compound. The process is carried out at room temperature and can be completed in a few hours.